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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B1360085 Get Quote

Technical Support Center: Direct Yellow 44
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Direct
Yellow 44.

Frequently Asked Questions (FAQs)
1. What is Direct Yellow 44?

Direct Yellow 44 (C.I. 29000) is a double azo dye known for its application in dyeing cellulosic

fibers such as cotton, viscose, and paper due to its good lightfastness.[1] Its chemical formula

is C₂₇H₂₀N₆Na₂O₈S, and its molecular weight is 634.53 g/mol .[1]

2. What are the typical fastness properties of Direct Yellow 44?

The fastness properties of a dye indicate its resistance to various environmental factors. The

ratings are typically on a scale of 1 to 5 (or 1 to 8 for lightfastness), where a higher number

signifies better fastness.
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Fastness Property Standard Rating

Light Fastness ISO 105-B02 4-5[2]

Washing Fastness (Fading) ISO 105-C06 1-2[2]

Washing Fastness (Staining) ISO 105-C06 2-3[2]

Perspiration Fastness (Fading) ISO 105-E04 3-4[2]

Perspiration Fastness

(Staining)
ISO 105-E04 1-3[2]

Water Logging Fastness

(Fading)
- 3-4[2]

Water Logging Fastness

(Staining)
- 1-4[2]

Dry Rubbing Fastness - 4-5[2]

Wet Rubbing Fastness - 2-3[2]

3. What factors can cause Direct Yellow 44 to fade?

Several factors can contribute to the fading of Direct Yellow 44 and other azo dyes:

Light Exposure: Ultraviolet (UV) and visible light can provide the energy to initiate

photodegradation, breaking the chemical bonds in the dye molecule.[3]

Humidity: Higher humidity can accelerate the fading process for some dyes.[4][5]

Temperature: Elevated temperatures can increase the rate of degradation reactions.

pH: The stability of azo dyes can be influenced by the pH of the environment.

Atmospheric Contaminants: Pollutants such as nitrogen oxides, sulfur dioxide, and ozone

can contribute to color fading.[3][6]
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This section provides a question-and-answer format to address specific issues you might

encounter during your experiments with Direct Yellow 44.

Issue 1: The dyed substrate is fading under laboratory lighting.

Question: Why is my sample fading even though it's not in direct sunlight? Answer: Standard

laboratory lighting, especially fluorescent lights, can emit UV radiation that contributes to dye

fading over time. The rate of fading depends on the intensity and duration of light exposure.

Question: How can I determine the lightfastness of my dyed sample? Answer: You can

perform a standardized lightfastness test, such as ISO 105-B02, which involves exposing

your sample to a xenon arc lamp that simulates natural daylight.[7][8][9] The fading of your

sample is then compared to a set of blue wool standards with known lightfastness.[7]

Question: What are some immediate steps to reduce fading in the lab? Answer:

Store dyed samples in a dark, cool, and dry place when not in use.

Use UV-filtering films on windows and light fixtures.

Minimize the duration of light exposure during experiments.

Issue 2: The color of the dyed material changes after washing.

Question: Why did the color of my sample change after washing? Answer: Direct Yellow 44
has moderate to poor washing fastness.[2] This means that some of the dye may be

removed from the fibers during washing, leading to a lighter shade. Staining of adjacent

fabrics can also occur.

Question: How can I test the wash fastness of my dyed material? Answer: The ISO 105-C06

standard provides a method for testing color fastness to domestic and commercial

laundering.[4][6][10][11][12] This test involves agitating the sample in a soap solution under

controlled conditions of time and temperature.[4]

Question: Are there any treatments to improve the wash fastness of Direct Yellow 44?

Answer: Aftertreatments with cationic fixing agents can improve the wash fastness of direct

dyes by forming a less soluble complex with the dye molecule on the fiber.[13]
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Issue 3: The dye is fading when in contact with simulated biological fluids.

Question: My dyed substrate is showing color change in a perspiration simulation

experiment. Why is this happening? Answer: Direct Yellow 44 has moderate perspiration

fastness.[2] The acidic or alkaline nature of perspiration, combined with body temperature,

can cause the dye to fade or bleed.

Question: How do I properly test for perspiration fastness? Answer: The ISO 105-E04

standard outlines a method for determining the resistance of color to human perspiration.[14]

[15][16][17][18] The test involves immersing the sample in two different solutions, one acidic

and one alkaline, that simulate sweat.[15][17]

Experimental Protocols
1. Light Fastness Testing (Adapted from ISO 105-B02)

This protocol provides a general overview of testing color fastness to an artificial light source.

Principle: A specimen is exposed to a xenon arc lamp, which simulates natural daylight,

under controlled environmental conditions. The change in color is assessed by comparing

the exposed sample to an unexposed portion of the same sample and to a set of blue wool

references with known lightfastness ratings.[7][19]

Apparatus:

Xenon arc lamp apparatus with appropriate filters.[19]

Blue wool references (ISO 105-B02).

Grey scale for assessing color change (ISO 105-A02).

Specimen holders.

Procedure:

Prepare test specimens of a suitable size for the specimen holders.
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Mount the specimens in the holders, partially covering each specimen to shield a portion

from the light.

Place the mounted specimens and a set of blue wool references in the xenon arc

apparatus.

Expose the specimens and references to the light source under specified conditions of

temperature and humidity.

Periodically inspect the specimens and blue wool references for fading.

The test is complete when the contrast between the exposed and unexposed parts of the

specimen is equal to a specific grade on the grey scale, or when a certain blue wool

reference has faded to a specific degree.

Assess the lightfastness by comparing the fading of the specimen to the fading of the blue

wool references. The lightfastness rating is the number of the blue wool reference that

shows similar fading.

2. Application of UV Absorbers (Pad-Dry-Cure Method)

This protocol describes a common method for applying UV absorbers to textile fabrics to

improve lightfastness.[10]

Principle: The textile is impregnated with a solution containing a reactive UV absorber, which

then covalently bonds to the fibers upon curing. This provides durable protection against UV

radiation.[10]

Materials:

Textile fabric.

Reactive benzotriazole UV absorber.

Alkali (e.g., sodium carbonate).

Wetting agent.
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Padding mangle.

Drying and curing ovens.

Procedure:

Prepare the Padding Liquor:

Dissolve the reactive UV absorber in water (typically 10-40 g/L).[10]

Add a wetting agent (e.g., 1-2 g/L).[10]

Add an alkali to achieve a pH of 10-11 (e.g., 10-20 g/L of sodium carbonate).[10]

Padding: Pass the fabric through the padding mangle to achieve a wet pick-up of 70-80%.

[10]

Drying: Dry the fabric in an oven at 80-100°C for 2-5 minutes.[10]

Curing: Cure the dried fabric at 130-150°C for 1-5 minutes to facilitate covalent bonding.

[10]

Washing: Thoroughly wash the fabric with hot and cold water to remove any unfixed

chemicals.[10]
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Caption: General photodegradation pathway of azo dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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